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Compound of Interest

Compound Name: Fenfangjine G

Cat. No.: B1493578

A comprehensive review of available scientific literature reveals a significant lack of evidence to
support any anticancer activity of the compound Fenfangjine G. Despite targeted searches for
experimental data, no studies were found that evaluated its effects on any cancer cell lines.
Therefore, a comparison guide on its anticancer activity, including quantitative data and
experimental protocols, cannot be compiled at this time.

Fenfangjine G is a known alkaloid isolated from the plant Stephania tetrandra, also known as
"Fen Fang Ji" in traditional Chinese medicine.[1] This plant is a source of various other
alkaloids, some of which, like tetrandrine and fangchinoline, have been investigated for their
potential anticancer properties.[1] However, Fenfangjine G itself does not appear to have been
a subject of cancer research based on accessible scientific publications.

The compound is listed in several chemical supplier catalogs, indicating its availability for
research purposes.[2][3][4][5] It has also been identified as a component in traditional Chinese
medicine formulations such as Fangji Huangqi Tang (FHT), which has been studied for
conditions like nephrotic syndrome and its anti-inflammatory properties.[6][7][8] One review
focusing on natural inhibitors of the angiotensin-converting enzyme (ACE) listed Fenfangjine G
as "inactive".[9]

The absence of any published research on the anticancer effects of Fenfangjine G means that
no data on its half-maximal inhibitory concentration (IC50) in different cancer cell lines, its
mechanism of action, or the signaling pathways it might affect in cancer cells is available.
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Consequently, the creation of comparative data tables and signaling pathway diagrams as
requested is not feasible.

Researchers and drug development professionals interested in the anticancer potential of
compounds from Stephania tetrandra may find a wealth of information on other alkaloids from
this plant. However, for Fenfangjine G specifically, its potential in oncology remains unexplored
in the public scientific domain. Further primary research would be required to determine if
Fenfangjine G possesses any anticancer activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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